5-(2-(indolin-1-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-2-morpholin-4-yl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C25H23N5O3S/c31-20(29-11-10-17-6-4-5-9-19(17)29)16-30-24(32)22-23(21(27-30)18-7-2-1-3-8-18)34-25(26-22)28-12-14-33-15-13-28/h1-9H,10-16H2
• InChI Key: IFSOYOBQUGZFBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C(=O)C4=C(C(=N3)C5=CC=CC=C5)SC(=N4)N6CCOCC6
• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including an indoline ring, a morpholino group, a phenyl ring, and a thiazolo[4,5-d]pyridazin-4(5H)-one ring. These components suggest that the compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the indoline ring might be formed through a Fischer indole synthesis. The morpholino group could be introduced through a reaction with morpholine. The thiazolo[4,5-d]pyridazin-4(5H)-one ring might be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indoline ring and the thiazolo[4,5-d]pyridazin-4(5H)-one ring are both heterocyclic, meaning they contain atoms other than carbon in the ring. The morpholino group contains a nitrogen atom, and the phenyl ring is a simple carbon ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple rings might make it relatively rigid, and the various functional groups could affect its solubility in different solvents.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of synthetic chemistry has led to the development of various indole and pyridazinone derivatives with significant pharmacological activities. For instance, studies have synthesized and evaluated the biological activities of compounds with similar structures, focusing on their anti-inflammatory, antimicrobial, and cardiotonic properties. These syntheses often involve complex reactions to introduce various functional groups, which can alter the biological activity and solubility of the resulting compounds.

Biological Activities

Compounds with structures related to 5-(2-(indolin-1-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one have been studied for their potential therapeutic applications. This includes their use as antimicrobial agents, with specific compounds showing effectiveness against both gram-positive and gram-negative bacteria, as well as fungal strains (Almutairi et al., 2018). Additionally, some derivatives have shown promising anti-inflammatory and analgesic activities, indicating potential for development as nonsteroidal anti-inflammatory drugs (NSAIDs).

Pharmaceutical Applications

The research also explores the cardiotonic and antiaggregatory activities of pyridazino[4,5-b]indole derivatives, highlighting their potential as novel therapeutic agents in treating cardiovascular diseases. These compounds have been shown to exhibit vasodilator activities, suggesting their utility in managing conditions such as hypertension (Monge et al., 1993). The structural modifications and synthesis of these compounds aim to improve their pharmacokinetic properties and efficacy as pharmaceutical agents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it showed promise as a drug, future research might focus on optimizing its structure to improve its efficacy and safety.